Cas no 2680884-60-8 (3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid)

• Product Name: 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
• CAS No: 2680884-60-8
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 6390847
• PubChem ID: 165912677
• Update Time: 2025-05-28

3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid
• 2680884-60-8
• EN300-28285792
• 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid

• Inchi： 1S/C11H21NO5S/c1-11(2,3)17-10(13)12-8-5-4-6-9(7-8)18(14,15)16/h8-9H,4-7H2,1-3H3,(H,12,13)(H,14,15,16)
• InChI Key： VAWRQPHOWCXUEC-UHFFFAOYSA-N
• SMILES： S(C1CCCC(C1)NC(=O)OC(C)(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų

Additional information on 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid

Comprehensive Overview of 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid (CAS No. 2680884-60-8)

The compound 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid (CAS No. 2680884-60-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and drug development. Its unique structure, featuring both a tert-butoxycarbonyl (Boc) protecting group and a sulfonic acid moiety, makes it a versatile intermediate for synthesizing complex bioactive molecules. Researchers and pharmaceutical companies are increasingly exploring its applications due to its stability and reactivity under controlled conditions.

One of the key features of 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid is its role in peptide coupling reactions. The Boc group is widely used to protect amines during peptide synthesis, ensuring selective reactions and high yields. Meanwhile, the sulfonic acid functionality enhances solubility in aqueous environments, which is critical for biological assays and formulation development. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, as it reduces the need for harsh reagents and minimizes waste.

In recent years, the demand for custom synthesis intermediates like 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid has surged, driven by advancements in proteomics and bioconjugation techniques. Scientists are leveraging this compound to develop targeted drug delivery systems and biomarkers, addressing challenges in oncology and neurodegenerative diseases. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in high-throughput screening and combinatorial chemistry.

From a regulatory perspective, 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid is classified as a non-hazardous research chemical, making it accessible for academic and industrial laboratories. However, proper handling protocols are recommended to maintain its integrity. The compound’s CAS No. 2680884-60-8 serves as a unique identifier in global chemical databases, facilitating procurement and compliance with REACH and GMP standards.

As the pharmaceutical industry shifts toward personalized medicine, intermediates like 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid are becoming indispensable. Its applications extend to antibody-drug conjugates (ADCs) and small-molecule inhibitors, where precise functionalization is paramount. Future research may explore its potential in cryopreservation and biostabilization, aligning with emerging biotechnological needs.

In summary, 3-{[(Tert-butoxy)carbonyl]amino}cyclohexane-1-sulfonic acid (CAS No. 2680884-60-8) represents a critical tool for modern synthetic chemists. Its multifaceted properties bridge gaps between organic synthesis and biopharmaceutical innovation, making it a compound of enduring relevance in both research and industrial settings.